![molecular formula C14H23ClN2O2 B2513430 phenyl N-[3-(dimethylamino)-2,2-dimethylpropyl]carbamate hydrochloride CAS No. 1170396-21-0](/img/structure/B2513430.png)
phenyl N-[3-(dimethylamino)-2,2-dimethylpropyl]carbamate hydrochloride
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Overview
Description
Phenyl N-[3-(dimethylamino)-2,2-dimethylpropyl]carbamate hydrochloride is a chemical compound with the CAS Number: 1170396-21-0 . It has a molecular weight of 286.8 and its IUPAC name is phenyl 3-(dimethylamino)-2,2-dimethylpropylcarbamate hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H22N2O2.ClH/c1-14(2,11-16(3)4)10-15-13(17)18-12-8-6-5-7-9-12;/h5-9H,10-11H2,1-4H3,(H,15,17);1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid under normal conditions . It has a melting point of 156 - 158 degrees Celsius . The compound should be stored under inert gas .Scientific Research Applications
Insecticide Toxicity and Temperature Effects
Carbamates, including compounds similar to phenyl N-[3-(dimethylamino)-2,2-dimethylpropyl]carbamate hydrochloride, have been studied for their toxicity to insects and how this toxicity is influenced by temperature. For instance, carbaryl, Pyrolan®, and N-methyl m-isopropylphenyl carbamate (IPC) show varying toxicity levels to house flies at different temperatures. The presence of synergists can significantly increase the toxicity of these carbamates, with the temperature coefficient becoming zero or slightly negative (Enan & Gordon, 1965).
Psychopharmacological Effects
The psychopharmacological effects of N-methyl 3-isopropyl phenyl carbamate (Compound 10854) have been examined, revealing a distinct sensitivity between male and female rats to its lethal and effective dose on avoidance behavior. The compound's effects on behavior and brain cholinesterase, and its interactions with other drugs such as atropine sulfate and methyl atropine, have been documented, indicating its potential role in influencing behavior and central anticholinesterase effects (Goldberg et al., 1963).
Degradation and Environmental Impact
The degradation processes of chlorpropham (CIPC), a primary N-phenyl carbamate, have been comprehensively reviewed. This includes hydrolysis, biolysis, photolysis, and thermal processes, as well as the impact of these compounds on the environment and their potential toxicity and carcinogenicity to humans. The review also discusses the legislative context of CIPC use, especially in light of European Commission legislation, underscoring the significance of accurate analytical data on the breakdown of such compounds (Smith & Bucher, 2012).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with this compound are H302, H312, and H332 , indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
phenyl N-[3-(dimethylamino)-2,2-dimethylpropyl]carbamate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2.ClH/c1-14(2,11-16(3)4)10-15-13(17)18-12-8-6-5-7-9-12;/h5-9H,10-11H2,1-4H3,(H,15,17);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPWGIULJCIKVPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC(=O)OC1=CC=CC=C1)CN(C)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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